Cas no 873076-83-6 (3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 873076-83-6
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5510014
• Update Time: 2025-07-13

3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C23H23N5O3/c1-3-26-21(29)19-20(25(2)23(26)30)24-22-27(14-7-15-28(19)22)16-10-12-18(13-11-16)31-17-8-5-4-6-9-17/h4-6,8-13H,3,7,14-15H2,1-2H3
• InChI Key： FPCNRHKTNKEMFL-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(OC4=CC=CC=C4)C=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Additional information on 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione (CAS No. 873076-83-6)

The compound 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione, identified by its CAS number 873076-83-6, represents a significant advancement in the field of chemobiology and medicinal chemistry. This heterocyclic scaffold combines elements of purine and pyrimidine moieties, making it a versatile candidate for exploring novel pharmacological interactions. The presence of an ethyl group at the 3-position and a methyl group at the 1-position enhances its structural complexity and potential for biological activity.

Recent studies have highlighted the importance of pyrimido[1,2-g][purine] derivatives in drug discovery due to their ability to modulate various biological pathways. The 9-(4-phenoxyphenyl) substituent in this compound introduces a phenolic moiety that can engage in hydrogen bonding and hydrophobic interactions with biological targets. This feature has been exploited in the development of molecules with enhanced binding affinity and selectivity. The 2,4-dione functional group further contributes to the molecule's reactivity and potential for further derivatization.

In the context of contemporary research, this compound has garnered attention for its potential applications in oncology and anti-inflammatory therapies. Preliminary in vitro studies suggest that it may interfere with key enzymatic pathways involved in cancer cell proliferation. Specifically, its structure resembles known inhibitors of kinases and other signaling molecules that are aberrantly expressed in tumor cells. The phenoxyphenyl moiety is particularly noteworthy as it has been shown to enhance solubility while maintaining pharmacological efficacy.

The synthesis of 3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. The introduction of the ethyl and methyl groups is achieved through nucleophilic substitution or alkylation protocols that ensure regioselectivity and high yields.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives with promising activity against a range of therapeutic targets. The pyrimido[1,2-g][purine] core is particularly valuable because it mimics natural nucleobases found in DNA and RNA, allowing it to interact with biological macromolecules in a predictable manner. This characteristic has been leveraged in the design of molecules that can modulate enzyme activity or interfere with protein-protein interactions.

The phenoxyphenyl substituent has been extensively studied for its ability to enhance binding affinity through both hydrophobic interactions and hydrogen bonding. In recent years, computational modeling has played a crucial role in understanding how this group influences molecular recognition processes. Molecular dynamics simulations have revealed that it adopts multiple conformations depending on the surrounding environment, which may explain its versatility in different biological contexts.

From a medicinal chemistry perspective,3-ethyl-1-methyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione represents an excellent example of how structural modifications can lead to improved pharmacological properties. The combination of lipophilicity and polar surface area derived from its substituents makes it an attractive candidate for further optimization. Researchers are currently exploring ways to enhance its metabolic stability while maintaining or improving its bioavailability.

The compound's potential extends beyond traditional small-molecule drug discovery; it also holds promise for applications in biomaterials science and nanotechnology. Its ability to form stable complexes with other molecules has led to investigations into its use as a cross-linking agent or a component in drug delivery systems. For instance,phenoxyphenyl derivatives have been shown to improve the stability of nanoparticles used in targeted drug delivery.

Regulatory considerations are an important aspect when evaluating new chemical entities like this one. While not classified as a high-risk compound under current guidelines,3-ethyl, 1-methyl, 9-(4-phenoxyphenyl)-, 1 H, 2 H, 3 H, 4 H, 6 H, 7 H, 8 H, 9 H-pyrimido[1, 2 g][purine]-, 2 ,4-dione requires thorough characterization before clinical translation can occur. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its identity and purity.

The future direction of research on this compound will likely involve expanding its chemical space through library synthesis programs aimed at identifying more potent analogs with improved pharmacokinetic profiles. Advances in artificial intelligence-driven drug design are also expected to accelerate the discovery process by predicting novel derivatives with optimized properties.